Cas no 1516063-45-8 (O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine)

O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine is a specialized organic compound featuring a benzofuran moiety linked to a cyclopropylmethyl-hydroxylamine group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for the construction of heterocyclic frameworks or bioactive molecules. The cyclopropyl ring enhances steric and electronic properties, while the hydroxylamine functionality offers versatility in further derivatization, such as nitrone formation or nucleophilic additions. Its stability under controlled conditions and compatibility with diverse reaction conditions make it a practical choice for pharmaceutical and agrochemical research. The compound’s well-defined structure ensures reproducibility in synthetic applications.
O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine structure
1516063-45-8 structure
Product Name:O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine
CAS No:1516063-45-8
MF:C12H13NO2
MW:203.237123250961
CID:6339243
PubChem ID:83686844
Update Time:2025-11-07

O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine
    • EN300-1741615
    • O-{[1-(1-benzofuran-5-yl)cyclopropyl]methyl}hydroxylamine
    • 1516063-45-8
    • Inchi: 1S/C12H13NO2/c13-15-8-12(4-5-12)10-1-2-11-9(7-10)3-6-14-11/h1-3,6-7H,4-5,8,13H2
    • InChI Key: IFZZUWKIWRROQG-UHFFFAOYSA-N
    • SMILES: O(CC1(C2C=CC3=C(C=CO3)C=2)CC1)N

Computed Properties

  • Exact Mass: 203.094628657g/mol
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.4Ų

O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine Pricemore >>

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Additional information on O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 1516063-45-8)

O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 1516063-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzofuran and cyclopropylmethyl structural motifs, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine combines a benzofuran ring, known for its presence in numerous pharmacologically active compounds, with a cyclopropylmethyl group, which often enhances metabolic stability and binding affinity. The hydroxylamine functional group further adds to its reactivity, making it a versatile building block in organic synthesis. This combination of features positions the compound as a promising candidate for exploring new therapeutic avenues.

One of the key areas of interest for O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine is its role in the development of central nervous system (CNS) therapeutics. The benzofuran scaffold is frequently found in compounds targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. Researchers are investigating whether modifications of this compound could lead to novel treatments with improved efficacy and fewer side effects.

In addition to its potential in CNS drug development, O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine is also being studied for its applications in cancer research. The ability of benzofuran-derived compounds to interact with various biological targets, including enzymes and receptors involved in tumor growth, makes this compound a valuable tool for medicinal chemists. Its cyclopropylmethyl moiety may contribute to enhanced selectivity and potency in inhibiting cancer cell proliferation.

The synthesis of O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine involves multi-step organic reactions, often starting from commercially available benzofuran derivatives. Key steps include the introduction of the cyclopropylmethyl group and the subsequent formation of the hydroxylamine functionality. Optimizing these synthetic routes is a focus of current research, as it could lead to more efficient and scalable production methods.

From a market perspective, the demand for O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine is expected to grow, driven by its potential applications in pharmaceutical innovation and biochemical research. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial laboratories. Its unique structural features make it a sought-after intermediate for projects aimed at discovering new drugs and bioactive molecules.

Safety and handling of O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine follow standard laboratory protocols for organic compounds. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and conduct risk assessments before use.

In summary, O-{1-(1-benzofuran-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 1516063-45-8) represents a fascinating compound with broad potential in medicinal chemistry and drug discovery. Its distinctive structure, combining benzofuran, cyclopropylmethyl, and hydroxylamine groups, offers numerous opportunities for innovation. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.

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